Cas no 2788-74-1 (4-(Ethylamino)-3-nitrobenzoic acid)

4-(Ethylamino)-3-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring an ethylamino functional group at the para position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of dyes, pharmaceuticals, and agrochemicals. The presence of both electron-withdrawing (nitro) and electron-donating (ethylamino) groups on the aromatic ring enhances its utility in electrophilic and nucleophilic substitution reactions. Its well-defined structure and purity make it suitable for research applications requiring precise chemical modifications. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic workflows.

4-(Ethylamino)-3-nitrobenzoic acid structure

2788-74-1 structure

Product Name:4-(Ethylamino)-3-nitrobenzoic acid

CAS No:2788-74-1

MF:C₉H₁₀N₂O₄

MW:210.186702251434

MDL:MFCD00546760

CID:286464

Update Time:2026-05-14

4-(Ethylamino)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Ethylamino)-3-nitrobenzoic acid
- 4-ETHYLAMINO-3-NITRO-BENZOIC ACID
- Benzoic acid,4-(ethylamino)-3-nitro-
- MDL： MFCD00546760
- Inchi： InChI=1S/C9H10N2O4/c1-2-10-7-4-3-6(9(12)13)5-8(7)11(14)15/h3-5,10H,2H2,1H3,(H,12,13)
- InChI Key： XPLTXYDVYDWSSO-UHFFFAOYSA-N
- SMILES： CCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 210.06400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4

Experimental Properties

PSA: 95.15000
LogP: 2.32100

4-(Ethylamino)-3-nitrobenzoic acid Security Information

Hazard Category Code： 22-43-52/53
Safety Instruction： S22; S24; S37; S61
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R22; R43; R52/53

4-(Ethylamino)-3-nitrobenzoic acid Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-(Ethylamino)-3-nitrobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E572540-50mg	4-(ethylamino)-3-nitrobenzoic Acid	2788-74-1		50mg	$ 50.00	2022-06-05
TRC	E572540-100mg	4-(ethylamino)-3-nitrobenzoic Acid	2788-74-1		100mg	$ 70.00	2022-06-05
TRC	E572540-500mg	4-(ethylamino)-3-nitrobenzoic Acid	2788-74-1		500mg	$ 295.00	2022-06-05
Matrix Scientific	052720-500mg	4-(Ethylamino)-3-nitrobenzoic acid	2788-74-1		500mg	$237.00	2023-09-10
Matrix Scientific	052720-2.5g	4-(Ethylamino)-3-nitrobenzoic acid	2788-74-1		2.5g	$720.00	2023-09-10
Alichem	A019096681-1g	4-(Ethylamino)-3-nitrobenzoic acid	2788-74-1	95%	1g	$219.24	2023-09-02
Chemenu	CM152961-5g	4-(Ethylamino)-3-nitrobenzoic acid	2788-74-1	95%	5g	$704	2023-01-09
Enamine	EN300-03924-0.05g	4-(ethylamino)-3-nitrobenzoic acid	2788-74-1	95.0%	0.05g	$42.0	2025-03-21
Enamine	EN300-03924-0.1g	4-(ethylamino)-3-nitrobenzoic acid	2788-74-1	95.0%	0.1g	$66.0	2025-03-21
Enamine	EN300-03924-0.25g	4-(ethylamino)-3-nitrobenzoic acid	2788-74-1	95.0%	0.25g	$92.0	2025-03-21

4-(Ethylamino)-3-nitrobenzoic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2788-74-1)4-(Ethylamino)-3-nitrobenzoic acid

Order Number:A876846

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:51

Price ($):2462.0

Email:sales@amadischem.com

Product Official Link

4-(Ethylamino)-3-nitrobenzoic acid Related Literature

1. 59. Some N-substituted 2-oxobenzimidazolines

J. Davoll,D. H. Laney J. Chem. Soc. 1960 314

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